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CAS No.: 1346600-70-1

Cat. No.: B585648

Get Quote

This guide provides an in-depth exploration of 4-Hydroxy Omeprazole Sulfone, a significant

human metabolite of the widely prescribed proton pump inhibitor, omeprazole. Designed for

researchers, scientists, and drug development professionals, this document delves into the

core aspects of its formation, pharmacokinetic profile, analytical quantification, and clinical

relevance, moving beyond a simple recitation of facts to explain the underlying scientific

principles and their practical implications.

Section 1: Introduction to Omeprazole Metabolism -
A Tale of Two CYPs
Omeprazole, a cornerstone in the treatment of acid-related disorders, is extensively

metabolized in the liver, primarily by the cytochrome P450 (CYP) enzyme system.[1] The

biotransformation of omeprazole is a classic example of parallel metabolic pathways,

predominantly governed by two key enzymes: CYP2C19 and CYP3A4.[2][3]
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CYP2C19-mediated Hydroxylation: This pathway leads to the formation of 5-

hydroxyomeprazole. The activity of CYP2C19 is subject to significant genetic polymorphism,

which is a major determinant of inter-individual variability in omeprazole clearance.[3][4]

CYP3A4-mediated Sulfoxidation: This enzyme is responsible for the conversion of

omeprazole to omeprazole sulfone.[2][4]

These primary metabolites, 5-hydroxyomeprazole and omeprazole sulfone, are generally

considered to have no significant effect on gastric acid secretion.[5][6] They undergo further

biotransformation, leading to the formation of secondary metabolites, including the subject of

this guide, 4-Hydroxy Omeprazole Sulfone.[7]

Section 2: The Genesis of 4-Hydroxy Omeprazole
Sulfone
4-Hydroxy Omeprazole Sulfone is a secondary metabolite, meaning it is formed from the

further metabolism of the primary metabolites of omeprazole. There are two principal pathways

that converge to form this compound:

Hydroxylation of Omeprazole Sulfone: The primary metabolite, omeprazole sulfone (formed

by CYP3A4), can undergo hydroxylation, a reaction catalyzed by CYP2C19, to yield 4-
Hydroxy Omeprazole Sulfone.[7]

Sulfoxidation of 5-Hydroxyomeprazole: Conversely, the other primary metabolite, 5-

hydroxyomeprazole (formed by CYP2C19), can be sulfoxidized by CYP3A4 to form the

same 4-Hydroxy Omeprazole Sulfone.[7]

This metabolic convergence underscores the intricate interplay between CYP2C19 and

CYP3A4 in the overall disposition of omeprazole.

Chemical Identity and Nomenclature
It is crucial to address a point of potential confusion in the literature. The metabolite of interest

is formally named 4-Hydroxy Omeprazole Sulfone, with the CAS number 1346600-70-1.[8][9]

This nomenclature specifies that the hydroxyl group is attached to the 4th position of the

pyridine ring. It should be distinguished from the sulfoxidation product of 5-hydroxyomeprazole,
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where the initial hydroxylation occurs on the methyl group of the pyridine ring. For clarity and

precision, this guide will exclusively use the term 4-Hydroxy Omeprazole Sulfone.

Section 3: Metabolic Pathway of Omeprazole
The metabolic cascade of omeprazole is a critical determinant of its pharmacokinetic profile

and clinical efficacy. The following diagram illustrates the key enzymatic steps leading to the

formation of 4-Hydroxy Omeprazole Sulfone.
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Figure 1: Metabolic pathway of omeprazole leading to 4-Hydroxy Omeprazole Sulfone.

Section 4: Pharmacokinetics and Clinical
Implications
The formation and elimination of omeprazole metabolites, including 4-Hydroxy Omeprazole
Sulfone, are intrinsically linked to the activity of CYP2C19 and CYP3A4.

The Central Role of CYP2C19 Polymorphism
The genetic polymorphism of CYP2C19 is the most significant factor influencing the

pharmacokinetics of omeprazole. Individuals can be classified as poor, intermediate, extensive,

or ultrarapid metabolizers, which directly impacts the plasma concentrations of the parent drug

and its metabolites.

In CYP2C19 poor metabolizers, the hydroxylation pathway is impaired. This leads to:

Higher plasma concentrations and a longer half-life of omeprazole.
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A metabolic shift towards the CYP3A4-mediated sulfoxidation pathway, resulting in a relative

increase in the formation of omeprazole sulfone.[7] Consequently, the subsequent formation

of 4-Hydroxy Omeprazole Sulfone via the hydroxylation of omeprazole sulfone is also

affected. The elimination of omeprazole sulfone itself is slower in poor metabolizers,

suggesting that its clearance is also partly dependent on CYP2C19.[7]

Conversely, in CYP2C19 ultrarapid metabolizers, the rapid hydroxylation of omeprazole leads

to lower plasma concentrations of the parent drug and potentially reduced therapeutic efficacy

at standard doses.

Pharmacological Activity
The primary metabolites of omeprazole, 5-hydroxyomeprazole and omeprazole sulfone, are

known to lack significant antisecretory activity.[6] While direct studies on the pharmacological

activity of 4-Hydroxy Omeprazole Sulfone are limited, it is widely accepted to be an inactive

metabolite. The clinical significance of this metabolite lies not in its direct pharmacological

effects, but rather in its utility as a biomarker for studying the metabolic pathways of

omeprazole and in understanding drug-drug interactions.

Section 5: Analytical Quantification of 4-Hydroxy
Omeprazole Sulfone
The accurate quantification of omeprazole and its metabolites in biological matrices is essential

for pharmacokinetic studies, therapeutic drug monitoring, and drug metabolism research.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold

standard for this purpose due to its high sensitivity and selectivity.

Experimental Protocol: LC-MS/MS Quantification in
Human Plasma
This protocol provides a robust framework for the simultaneous determination of omeprazole,

5-hydroxyomeprazole, omeprazole sulfone, and by extension, can be adapted for 4-Hydroxy
Omeprazole Sulfone.

5.1.1. Materials and Reagents
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Reference standards: Omeprazole, 5-hydroxyomeprazole, omeprazole sulfone, 4-Hydroxy
Omeprazole Sulfone.

Internal Standard (IS): A stable isotope-labeled analog (e.g., Omeprazole-d3) is highly

recommended.

HPLC-grade acetonitrile, methanol, and water.

Formic acid and ammonium acetate.

Human plasma (K2EDTA).

5.1.2. Sample Preparation (Protein Precipitation)

Aliquot 100 µL of human plasma (calibrators, quality controls, or unknown samples) into a

1.5 mL microcentrifuge tube.

Add 20 µL of the internal standard working solution and vortex briefly.

Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.[6]

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.[6]

Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

5.1.3. Chromatographic and Mass Spectrometric Conditions
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Parameter Condition

LC System Standard HPLC or UHPLC system

Column
C18 reversed-phase column (e.g., 2.1 x 50 mm,

1.8 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Flow Rate 0.4 mL/min

Gradient
Start at 5% B, ramp to 95% B over 3-5 minutes,

hold, and re-equilibrate

Injection Volume 5-10 µL

MS System Triple quadrupole mass spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

5.1.4. MRM Transitions (Illustrative)

Analyte Precursor Ion (m/z) Product Ion (m/z)

Omeprazole 346.1 198.1

5-Hydroxyomeprazole 362.1 214.1

Omeprazole Sulfone 362.1 198.1

4-Hydroxy Omeprazole

Sulfone
348.1

(To be determined

experimentally)

Omeprazole-d3 (IS) 349.1 201.1

Note: The MRM transition for 4-Hydroxy Omeprazole Sulfone needs to be optimized by

infusing a solution of the reference standard into the mass spectrometer.
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Experimental Workflow Diagram
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Figure 2: Workflow for the LC-MS/MS quantification of omeprazole metabolites.

Section 6: Conclusion and Future Directions
4-Hydroxy Omeprazole Sulfone is a key secondary metabolite in the complex

biotransformation of omeprazole. Its formation is a testament to the intricate interplay of

CYP2C19 and CYP3A4, the two major enzymes governing omeprazole's disposition. While

pharmacologically inactive, its study provides valuable insights into:

Individual Metabolic Phenotypes: The relative abundance of 4-Hydroxy Omeprazole
Sulfone and other metabolites can serve as a sensitive indicator of an individual's CYP2C19

and CYP3A4 activity.

Drug-Drug Interaction Potential: Understanding the complete metabolic profile of omeprazole

is crucial for predicting and managing potential drug-drug interactions.

Future research should focus on elucidating the specific pharmacokinetic parameters of 4-
Hydroxy Omeprazole Sulfone and its potential utility as a more refined biomarker for

phenotyping studies. The development and validation of specific analytical methods for its

quantification will be paramount to achieving these goals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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